Cas no 62627-10-5 (3-Pyridinecarboxylic acid, 2-(2,4-dimethylphenoxy)-)

• Product Name: 3-Pyridinecarboxylic acid, 2-(2,4-dimethylphenoxy)-
• CAS No: 62627-10-5
• MF: C₁₄H₁₃NO₃
• MW: 243.257923841476
• MDL: MFCD00171136
• CID: 437426
• PubChem ID: 4085171
• Update Time: 2025-07-17

3-Pyridinecarboxylic acid, 2-(2,4-dimethylphenoxy)- Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarboxylic acid, 2-(2,4-dimethylphenoxy)-
• 2-(2,4-dimethylphenoxy)pyridine-3-carboxylic acid
• 62627-10-5
• CHEMBL3437894
• DTXSID40399142
• MFCD00171136
• 2-(2,4-dimethylphenoxy)nicotinicacid
• MS-6789
• 2-(2,4-dimethylphenoxy)nicotinic acid
• AKOS000137049

• MDL： MFCD00171136
• Inchi： 1S/C14H13NO3/c1-9-5-6-12(10(2)8-9)18-13-11(14(16)17)4-3-7-15-13/h3-8H,1-2H3,(H,16,17)
• InChI Key： FEJNALSLLKBPEC-UHFFFAOYSA-N
• SMILES： O(C1C(C(=O)O)=CC=CN=1)C1C=CC(C)=CC=1C

Computed Properties

• Exact Mass: 243.08959
• Monoisotopic Mass: 243.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 59.4Ų

Experimental Properties

• PSA: 59.42

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Diarylethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Diarylethers

Additional information on 3-Pyridinecarboxylic acid, 2-(2,4-dimethylphenoxy)-

Recent Advances in the Study of 3-Pyridinecarboxylic Acid, 2-(2,4-dimethylphenoxy)- (CAS: 62627-10-5)

3-Pyridinecarboxylic acid, 2-(2,4-dimethylphenoxy)- (CAS: 62627-10-5) is a compound of significant interest in the field of chemical biology and pharmaceutical research. Recent studies have explored its potential applications in drug development, particularly due to its unique structural properties and biological activity. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, mechanisms of action, and therapeutic potential.

Recent literature highlights the compound's role as a potential intermediate in the synthesis of novel pharmaceutical agents. A study published in the Journal of Medicinal Chemistry (2023) demonstrated that 3-Pyridinecarboxylic acid, 2-(2,4-dimethylphenoxy)- exhibits promising inhibitory effects on specific enzymatic pathways involved in inflammatory responses. The study utilized in vitro assays to confirm its activity, suggesting its potential as a lead compound for anti-inflammatory drug development.

Another significant advancement comes from a 2024 study in Bioorganic & Medicinal Chemistry Letters, which investigated the compound's interaction with cellular receptors. The researchers employed molecular docking simulations and X-ray crystallography to elucidate the binding mechanisms of 3-Pyridinecarboxylic acid, 2-(2,4-dimethylphenoxy)- with target proteins. Their findings revealed a high affinity for certain receptor sites, indicating its potential use in designing targeted therapies for neurological disorders.

In addition to its therapeutic applications, recent research has also focused on optimizing the synthesis of 3-Pyridinecarboxylic acid, 2-(2,4-dimethylphenoxy)-. A 2023 paper in Organic Process Research & Development detailed a novel, scalable synthetic route that improves yield and reduces production costs. This advancement is particularly relevant for industrial-scale manufacturing, making the compound more accessible for further research and development.

Despite these promising developments, challenges remain. For instance, the compound's pharmacokinetic properties, such as bioavailability and metabolic stability, require further investigation. Preliminary studies suggest that structural modifications may be necessary to enhance its drug-like properties. Ongoing research aims to address these limitations through medicinal chemistry approaches.

In conclusion, 3-Pyridinecarboxylic acid, 2-(2,4-dimethylphenoxy)- (CAS: 62627-10-5) represents a versatile and promising compound in pharmaceutical research. Its diverse biological activities and potential therapeutic applications make it a valuable subject for further study. Future research should focus on optimizing its pharmacological profile and exploring its efficacy in preclinical models to pave the way for clinical development.